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Compound of Interest

Compound Name: Cesium tellurate

Cat. No.: B3051575

For Immediate Release

This technical guide provides a comprehensive overview of cesium tellurate, a compound of
interest to researchers, scientists, and professionals in drug development. This document
details its chemical and physical properties, synthesis, and structural characteristics based on
available scientific literature.

Core Properties of Cesium Tellurate

Cesium tellurate, with the chemical formula Cs2TeOa, is an inorganic salt. Its fundamental
identifiers and properties are summarized below.
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Property Value Reference
CAS Number 34729-54-9 [1112]
Molecular Formula Cs2TeOa4 [1]
Molecular Weight 457.41 g/mol [1]
Appearance Solid (presumed)

Melting Point Not available

Boiling Point Not available

Density Not available

Solubility in Water Soluble [3]

It is important to note that while the solubility of cesium tellurate in water is mentioned in the
context of preparing aqueous solutions, specific quantitative data on its solubility, as well as its
melting point, boiling point, and density, are not readily available in the published literature.[4]
This suggests that the simple Cs2TeOa salt is not as extensively characterized as other more
complex cesium tellurates.

Synthesis of Cesium Tellurates

The synthesis of cesium tellurates generally involves the reaction of telluric acid (HeTeOs) with
cesium hydroxide (CsOH) in an aqueous solution. The specific species of cesium tellurate
that is formed is highly dependent on the pH of the solution.

A 2022 study on the speciation of tellurium(VI) in aqueous solutions provides a general
experimental protocol.[3] Solutions of varying pH levels were prepared by reacting telluric acid
with cesium hydroxide. From these solutions, different complex cesium tellurate crystals were
obtained through slow evaporation of the solvent.[3]

For instance, crystalline cesium octaoxidodecahydroxidotetratellurate (Csz[TeaOs(OH)10]) and
cesium tetraoxidohexahydroxidoditellurate (Csz[Te204(OH)s]) were successfully isolated from
solutions at pH 5.5 and 9.2, respectively.[3] This highlights that the synthesis can yield a variety
of tellurate species, and precise control over the reaction conditions is crucial for obtaining a
specific compound.
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A generalized workflow for the synthesis of various cesium tellurate species.

Structural Information

Detailed crystallographic data for the simple cesium tellurate (Csz2TeOa4) is scarce. Research
indicates that attempts to isolate single crystals of this specific compound have been
unsuccessful, which is a prerequisite for detailed X-ray diffraction studies.[5] However, a 1971
publication by Duquénoy is often cited for providing the basic unit-cell data.[5]

In contrast, more complex cesium tellurates have been successfully crystallized and their
structures analyzed. For example, Csz[TeaOs(OH)10] and Cs2[Te204(OH)s] have been studied
by single-crystal X-ray diffractometry, revealing the arrangements of the tetranuclear and
binuclear tellurate anions, respectively.[3] In these structures, the tellurium atoms are in a
slightly distorted octahedral environment, and the cesium cations are coordinated to the
oxygen atoms of the tellurate anions.[3]

Spectral Data

While a comprehensive analysis is not available for Cs2TeOa, spectral data from FT-Raman
and ATR-IR spectroscopy have been recorded and are available in spectral databases.[6] This
information can be valuable for the identification and characterization of cesium tellurate in
experimental settings.

Conclusion

Cesium tellurate (Cs2TeOa4) remains a compound with limited characterization in the scientific
literature, particularly concerning its physical properties and detailed crystal structure. However,
the synthesis of various cesium tellurate species from aqueous solutions of telluric acid and
cesium hydroxide is established. For researchers in materials science and drug development,
the exploration of these and other complex tellurates may offer opportunities for the
development of new materials with novel properties. Further investigation is required to fully
elucidate the properties and potential applications of simple cesium tellurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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